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Get Quote

The table below summarizes the available quantitative data for Lanatoside C.

Parameter Specification / Value Notes

Molecular
Weight

985.11 g/mol [1] -

Storage
(Powder)

-20°C; 3 years from receipt [2] -

Solubility in
DMSO

100 mg/mL (101.51 mM) [2] "Moisture-absorbing DMSO reduces solubility.
Please use fresh DMSO." [2]

Solubility in
Ethanol

3 mg/mL, 6 mg/mL, 10 mg/mL,
or 17 mg/mL [2]

Varies by batch.

Solubility in
Water

Insoluble [2] -

Troubleshooting Common Issues

Here are solutions to potential problems based on available data and general principles:

Problem: Precipitation occurs after dissolving Lanatoside C in DMSO.
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Solution: Ensure the DMSO is fresh and anhydrous, as it is hygroscopic (absorbs moisture

from the air). The supplier specifically cautions that moisture-absorbing DMSO reduces the
solubility of Lanatoside C [2]. Aliquot DMSO to minimize repeated exposure to air.

Problem: Need to administer Lanatoside C in an aqueous solution for in vivo studies.

Solution: Since Lanatoside C is insoluble in water, prepare a homogeneous suspension. One
recommended method is to mix the powder with a solution of sodium carboxymethyl
cellulose (CMC-Na) to a concentration of ≥5 mg/mL [2].

Problem: Observed loss of efficacy in cell culture experiments over time.

Investigation Steps:

Check Solvent: Confirm fresh, dry DMSO is used for stock solutions.
Check Storage: Verify stock solutions are stored at -20°C or below, aliquoted to avoid

freeze-thaw cycles.
Assay Controls: Include a freshly prepared sample of Lanatoside C alongside the older

stock in your bioassay (e.g., a cell viability test) to compare potency directly.

Experimental Workflow for Stability Assessment

Since comprehensive stability data (e.g., degradation half-life in solution) is not available, you may need to

establish this empirically. The diagram below outlines a general workflow for assessing solution stability.
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Prepare Lanatoside C Stock Solution

Aliquot into small vials

Store aliquots at:
• -80°C (Long-term)
• -20°C (Short-term)

•  4°C (Working)

At each time point,
thaw a single aliquot

Analyze for:
• Concentration (HPLC/UV)

• Purity (HPLC)
• Biological Activity (Cell-based assay)

Record data and
monitor for degradation

Establish shelf-life
for each condition

Click to download full resolution via product page

Core Protocol for Stability Testing:

Solution Preparation: Prepare a concentrated stock solution of Lanatoside C in a suitable solvent
like DMSO, following the handling notes in the table above [2].
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Storage Conditions: Aliquot the stock solution to avoid repeated freeze-thaw cycles. Store aliquots

under different conditions you wish to test (e.g., -80°C, -20°C, 4°C).
Time Points: Remove one aliquot from each storage condition at predefined time points (e.g., 1 day,

1 week, 2 weeks, 1 month, 3 months).
Analysis:

Chemical Stability: Use High-Performance Liquid Chromatography (HPLC) to measure the
concentration of Lanatoside C and identify any degradation products by comparing

chromatograms to a fresh standard.
Functional Stability: Test the biological activity of the stored solutions using a relevant cell-

based assay, such as a cell viability (CCK-8) assay [3] or an apoptosis assay. Compare the
IC50 values against a freshly prepared sample.

Key Technical Notes

Solution Stability is Condition-Dependent: The stability of Lanatoside C in solution can be
influenced by temperature, light, pH, and the solvent itself. The data from Selleckchem recommends

fresh DMSO, implying that the solution may not be stable for long periods [2].
Start with Conservative Practices: In the absence of definitive data, adopt conservative handling

practices: prepare small, single-use aliquots of stock solutions, store them at or below -20°C,
and avoid exposure to light and moisture.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. KEGG DRUG: Lanatoside C [genome.jp]

2. Lanatoside C | Antiviral inhibitor | Mechanism | Concentration [selleckchem.com]

3. Lanatoside C Inhibits Proliferation and Induces Apoptosis ... [mdpi.com]

To cite this document: Smolecule. [Basic Handling and Storage Information]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b532413#lanatoside-c-stability-in-

solution]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s532413?utm_src=pdf-body
https://www.mdpi.com/1422-0067/26/6/2558
https://www.smolecule.com/products/s532413?utm_src=pdf-body
https://www.selleckchem.com/products/lanatoside-c.html
https://www.smolecule.com/products/s532413?utm_src=pdf-custom-synthesis
https://www.genome.jp/dbget-bin/www_bget?dr:D01972
https://www.selleckchem.com/products/lanatoside-c.html
https://www.mdpi.com/1422-0067/26/6/2558
https://www.smolecule.com/products/b532413#lanatoside-c-stability-in-solution
https://www.smolecule.com/products/b532413#lanatoside-c-stability-in-solution
https://www.smolecule.com/products/b532413#lanatoside-c-stability-in-solution
https://www.smolecule.com/products/s532413?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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